Cas no 1034047-33-0 (5-(trifluoromethyl)thiophene-3-sulfonyl chloride)

5-(Trifluoromethyl)thiophene-3-sulfonyl chloride is a versatile sulfonyl chloride derivative characterized by its reactive sulfonyl chloride group and electron-withdrawing trifluoromethyl substituent. This compound is particularly valuable in organic synthesis, serving as a key intermediate for the preparation of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. The trifluoromethyl group enhances its stability and influences the electronic properties of the resulting products, making it useful in pharmaceuticals, agrochemicals, and materials science. Its reactivity allows for selective functionalization under mild conditions, offering efficiency in multi-step synthetic routes. The compound is typically handled under anhydrous conditions due to its moisture sensitivity.

5-(trifluoromethyl)thiophene-3-sulfonyl chloride structure

1034047-33-0 structure

Product Name:5-(trifluoromethyl)thiophene-3-sulfonyl chloride

CAS No:1034047-33-0

MF:C₅H₂ClF₃O₂S₂

MW:250.646388530731

CID:4568825

PubChem ID:87197650

Update Time:2025-06-07

5-(trifluoromethyl)thiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- CHEMHERE CHEM143848
- 5-(trifluoromethyl)thiophene-3-sulfonyl chloride
- Inchi： 1S/C5H2ClF3O2S2/c6-13(10,11)3-1-4(12-2-3)5(7,8)9/h1-2H
- InChI Key： WPNKLVLVSSHXED-UHFFFAOYSA-N
- SMILES： C1SC(C(F)(F)F)=CC=1S(Cl)(=O)=O

Computed Properties

Exact Mass: 249.913684g/mol
Monoisotopic Mass: 249.913684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 250.6g/mol
XLogP3: 2.5
Topological Polar Surface Area: 70.8Å²

5-(trifluoromethyl)thiophene-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1585392-0.05g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	0.05g	$235.0	2023-06-04
Enamine	EN300-1585392-0.1g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	0.1g	$352.0	2023-06-04
Enamine	EN300-1585392-0.25g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	0.25g	$503.0	2023-06-04
Enamine	EN300-1585392-0.5g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	0.5g	$791.0	2023-06-04
Enamine	EN300-1585392-1.0g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	1g	$1014.0	2023-06-04
Enamine	EN300-1585392-2.5g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	2.5g	$1988.0	2023-06-04
Enamine	EN300-1585392-5.0g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	5g	$2940.0	2023-06-04
Enamine	EN300-1585392-10.0g	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95%	10g	$4360.0	2023-06-04
Enamine	EN300-1585392-50mg	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95.0%	50mg	$235.0	2023-09-24
Enamine	EN300-1585392-100mg	5-(trifluoromethyl)thiophene-3-sulfonyl chloride	1034047-33-0	95.0%	100mg	$352.0	2023-09-24

5-(trifluoromethyl)thiophene-3-sulfonyl chloride Production Method

Production Method 1

86093-76-7

1034047-33-0

954377-22-1

Reaction Conditions

1.1 Reagents: Chlorosulfonic acid Solvents: Chloroform ; 0 °C; overnight, rt

Reference

: Preparation of substituted diazepine sulfonamide derivatives for use as bombesin receptor subtype-3 modulators

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